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Compound of Interest

Compound Name: Benzyl 4-bromophenyl ketone

Cat. No.: B160708 Get Quote

Essential Safety and Handling Guide for Benzyl
4-bromophenyl ketone
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling Benzyl 4-bromophenyl ketone, including detailed operational and

disposal plans.

Chemical Identifier:

Name: Benzyl 4-bromophenyl ketone

CAS Number: 2001-29-8

Molecular Formula: C₁₄H₁₁BrO

Hazard Identification and Personal Protective
Equipment
Benzyl 4-bromophenyl ketone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict

safety protocols is crucial to minimize exposure and ensure a safe working environment.
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The following table summarizes the required Personal Protective Equipment (PPE) for handling

this compound.

PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Chemical splash goggles that

meet ANSI Z.87.1 standards.

[4]

Face Shield

Recommended when there is

a risk of splashing or dust

generation.[4]

Hand Protection Gloves

Nitrile or Neoprene gloves are

suitable for handling ketones.

[5][6][7] Always inspect gloves

for integrity before use.

Body Protection Lab Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[4]

Respiratory Respirator

A NIOSH/MSHA-approved N95

respirator or equivalent should

be used if dust is generated or

ventilation is inadequate.[8]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following experimental protocol is mandatory to ensure user safety and

experimental integrity.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational. All handling of Benzyl 4-
bromophenyl ketone must be performed within the fume hood.[3]
Verify that an eyewash station and safety shower are accessible and unobstructed.[1]
Prepare all necessary equipment and reagents before handling the compound.
Ensure proper ventilation in the work area.[1][3]
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2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.
Don safety glasses or goggles. If a significant splash risk exists, use a face shield in addition
to goggles.
Wear the appropriate chemical-resistant gloves (Nitrile or Neoprene).
If there is a risk of inhaling dust, a properly fitted N95 respirator is required.

3. Handling the Compound:

Carefully open the container within the chemical fume hood to avoid generating dust.
Weigh the desired amount of the solid compound using a tared weigh boat or paper.
If creating a solution, slowly add the solid to the solvent to prevent splashing.
Keep the container tightly closed when not in use.[1][3]
Avoid direct contact with the substance.[3]

4. Post-Handling:

Thoroughly clean the work area, including the balance and any spatulas used.
Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan
Proper disposal of Benzyl 4-bromophenyl ketone and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with Benzyl 4-bromophenyl ketone (e.g., weigh boats,
contaminated paper towels) should be placed in a designated, labeled hazardous waste
container.
Solutions containing Benzyl 4-bromophenyl ketone should be collected in a separate,
labeled hazardous waste container for halogenated organic waste.

2. Container Disposal:

Empty containers must be triple-rinsed with an appropriate solvent. The rinsate should be
collected as hazardous waste.
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After rinsing, the container should be disposed of in accordance with institutional and local
regulations.

3. Final Disposal:

All waste must be disposed of through an approved waste disposal plant.[1] Do not
discharge into drains or rivers.[3]

Experimental Workflow and Safety Protocol
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4. Disposal
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Caption: Workflow for Safe Handling and Disposal of Benzyl 4-bromophenyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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